Cas no 1464939-74-9 (5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- AKOS013112395
- EN300-1105751
- 1464939-74-9
-
- Inchi: 1S/C10H15N3O2/c1-2-12-6-8(11)9(14)13(10(12)15)5-7-3-4-7/h6-7H,2-5,11H2,1H3
- InChI Key: UECXLEAVPPLXRZ-UHFFFAOYSA-N
- SMILES: O=C1N(CC)C=C(C(N1CC1CC1)=O)N
Computed Properties
- Exact Mass: 209.116426730g/mol
- Monoisotopic Mass: 209.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 66.6Ų
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105751-0.05g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1105751-0.1g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1105751-0.25g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1105751-0.5g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1105751-1.0g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 1g |
$1214.0 | 2023-05-23 | ||
| Enamine | EN300-1105751-2.5g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1105751-5.0g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 5g |
$3520.0 | 2023-05-23 | ||
| Enamine | EN300-1105751-10.0g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 10g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1105751-1g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1105751-5g |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
1464939-74-9 | 95% | 5g |
$2443.0 | 2023-10-27 |
5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
Comprehensive Overview of 5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1464939-74-9)
The compound 5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1464939-74-9) is a specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydropyrimidine core, has drawn attention for its possible applications in drug discovery and development. Researchers are particularly interested in its cyclopropylmethyl and ethyl substituents, which may influence its pharmacokinetic properties and binding affinity to biological targets.
In recent years, the demand for novel heterocyclic compounds like 5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has surged due to their versatility in medicinal chemistry. This compound’s amino and dione functional groups make it a promising candidate for modulating enzyme activity or receptor interactions. Its CAS No. 1464939-74-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and lead optimization projects.
One of the trending topics in organic synthesis is the development of sustainable methodologies for constructing complex molecules like 5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. Researchers are exploring green chemistry approaches, such as catalytic cyclization and solvent-free reactions, to synthesize such compounds efficiently. The cyclopropylmethyl moiety, in particular, is a focal point due to its role in enhancing metabolic stability and bioavailability, which are critical factors in drug design.
The pharmacological potential of tetrahydropyrimidine derivatives is another hot topic in scientific literature. 5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is often discussed in the context of central nervous system (CNS) targeting, given its structural similarity to other neuroactive compounds. Its ethyl and amino groups may facilitate blood-brain barrier penetration, a desirable trait for CNS drug candidates.
From a synthetic chemistry perspective, the CAS No. 1464939-74-9 compound exemplifies the challenges and opportunities in scaffold diversification. Its tetrahydropyrimidine-2,4-dione backbone serves as a versatile platform for further functionalization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This aligns with the current industry focus on fragment-based drug discovery and computational chemistry tools to accelerate lead identification.
In conclusion, 5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1464939-74-9) represents a compelling case study in modern medicinal chemistry. Its structural features and potential applications resonate with contemporary research themes, including green synthesis, CNS drug development, and scaffold optimization. As the scientific community continues to explore its properties, this compound is poised to remain a subject of interest in both academic and industrial settings.
1464939-74-9 (5-amino-3-(cyclopropylmethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)